Cas no 52438-12-7 (Isobutylshikonin)

• Product Name: Isobutylshikonin
• CAS No: 52438-12-7
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• CID: 936907
• PubChem ID: 479500
• Update Time: 2025-04-19

Isobutylshikonin Chemical and Physical Properties

Names and Identifiers

• isobutyrylshikonin
• 2-[1-(Isobutyryloxy)-4-methyl-3-pentenyl]-5,8-dihydroxy-1,4-naphthoquinone
• 2-Methylpropanoic acid (R)-1-[(1,4-dioxo-5,8-dihydroxy-1,4-dihydronaphthalene)-2-yl]-4-methyl-3-pentenyl ester
• 5,8-DIHYDROXY-2-(1-ISOBUTYRYLOXY-4-METHYL-3-PENTENYL)-1,4-NAPHTHALENEDIONE
• Isobutylshikonin
• Isobutyroylshikonin
• (R)-2-Methyl-propanoic acid 1-(1,4-dihydro-5,8-dihydroxy-1,4-dioxo-2-naphthalenyl)-4-methyl-3-pentenyl ester
• { "\"0\"": "Isobutylshikonin" }
• { "\"1\"": " Isobutyroylshikonin" }
• { "\"2\"": " (R)-2-Methyl-propanoic acid 1-(1,4-dihydro-5,8-dihydroxy-1,4-dioxo-2-naphthalenyl)-4-methyl-3-pentenyl ester" }
• DTXSID901316067
• AC-35024
• C17414
• [(1R)-1-(5,8-dihydroxy-1,4-dioxonaphthalen-2-yl)-4-methylpent-3-enyl] 2-methylpropanoate
• 52438-12-7
• Q27155026
• FT-0770577
• CCA43812
• SCHEMBL3298557
• MS-25632
• DA-54402

• Inchi： 1S/C20H22O6/c1-10(2)5-8-16(26-20(25)11(3)4)12-9-15(23)17-13(21)6-7-14(22)18(17)19(12)24/h5-7,9,11,16,21-22H,8H2,1-4H3/t16-/m1/s1
• InChI Key： BVRYLTBIGIAADD-MRXNPFEDSA-N
• SMILES： O(C(C(C)C)=O)[C@H](C/C=C(\C)/C)C1=CC(C2C(=CC=C(C=2C1=O)O)O)=O

Computed Properties

• Exact Mass: 358.14200
• Monoisotopic Mass: 358.14163842 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 358.4
• XLogP3: 4.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.269±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 88 °C
• Solubility: Insuluble (5.4E-3 g/L) (25 ºC),
• PSA: 100.90000
• LogP: 3.32730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones